Cas no 854897-28-2 (6-Aminocinnolin-4-ol)
6-Aminocinnolin-4-ol structure
Product Name:6-Aminocinnolin-4-ol
CAS No:854897-28-2
MF:C8H7N3O
MW:161.160681009293
CID:2157438
Update Time:2023-08-05
6-Aminocinnolin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-cinnolinol
- 4-Cinnolinol, 6-amino-
- 6-Aminocinnolin-4-ol
- 6-Aminocinnolin-4(1H)-one
- FCH995952
- AX8271108
-
- Inchi: 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,9H2,(H,11,12)
- InChI Key: OBRLCWKNRMVRQQ-UHFFFAOYSA-N
- SMILES: O=C1C=NNC2C=CC(=CC=21)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 226
- XLogP3: 0.1
- Topological Polar Surface Area: 67.5
6-Aminocinnolin-4-ol Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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